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Abstract

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride
(AEBSF), is a potent, irreversible, and water-soluble inhibitor of serine proteases.[1] Its lower
toxicity and higher stability in aqueous solutions make it an excellent alternative to other serine
protease inhibitors like phenylmethylsulfonyl fluoride (PMSF) and diisopropylfluorophosphate
(DFP).[1][2] This document provides detailed protocols for the preparation, storage, and
application of Pefabloc SC stock solutions in various research and drug development settings.

Introduction

Serine proteases are a large family of enzymes that play crucial roles in numerous
physiological and pathological processes. Their aberrant activity is implicated in a variety of
diseases, making them important targets for therapeutic intervention. Pefabloc SC acts by
covalently modifying the active site serine residue of these proteases, leading to their
irreversible inactivation.[1] Its broad specificity makes it a valuable tool for preventing
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proteolytic degradation during protein purification, in cell culture, and in various enzymatic
assays.[3][4]

Properties of Pefabloc SC

A summary of the key quantitative properties of Pefabloc SC is presented in the table below for
easy reference.

Property Value Reference

Molecular Weight 239.7 g/mol [3]

- Up to 100 mg/mL in water or
Solubility [5]
aqueous huffers

Recommended Stock

Concentration 100mM LHie]
Working Concentration 0.1-1 mg/mL (0.4 - 4 mM) [4][5]
Storage (Powder) +2 to +8°C [1]

Storage (Stock Solution) -15to -25°C [1][6]

Experimental Protocols
Preparation of a 100 mM Pefabloc SC Stock Solution

This protocol describes the preparation of a 100 mM stock solution, which is a common
concentration for laboratory use.

Materials:

Pefabloc SC powder

Nuclease-free water or a suitable aqueous buffer (e.g., Tris, HEPES)

Sterile microcentrifuge tubes or vials

Calibrated balance
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Vortex mixer

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM (0.1 M) solution, use the
following calculation:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.1 mol/L x 0.001 L x 239.7 g/mol = 0.02397 g = 23.97 mg
Weigh the Pefabloc SC: Carefully weigh out 23.97 mg of Pefabloc SC powder.

Dissolve the powder: Add the weighed powder to a sterile tube containing 1 mL of nuclease-
free water or your chosen aqueous buffer.

Mix thoroughly: Vortex the solution until the Pefabloc SC is completely dissolved.
Concentrated stock solutions prepared in water will be acidic.[1]

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -15 to -25°C.[1][6]

Stability and Handling

The stability of Pefabloc SC in aqueous solutions is influenced by both pH and temperature.[1]

[5]

pH: Pefabloc SC is most stable in acidic conditions. Hydrolysis increases at pH values of 7.0
and above.[1] For instance, at 37°C and pH 7.0, the half-life is approximately 6 hours, which
decreases to 2 hours at pH 7.5.[1] It is therefore recommended to add Pefabloc SC to
biological samples shortly before use.[1][5]

Temperature: Higher temperatures accelerate the rate of hydrolysis.[1]

Storage: Concentrated stock solutions (e.g., 100 mM) in water are acidic and can be stored
for at least two months at -15 to -25°C.[1][6]

Applications
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Pefabloc SC is a versatile tool with a wide range of applications in research and drug
development.

Inhibition of Proteases in Protein Purification

During protein extraction and purification, endogenous proteases can degrade the target
protein, leading to lower yields and compromised sample integrity. The addition of Pefabloc SC
to lysis buffers and purification reagents can effectively inhibit serine protease activity.[1] A
typical working concentration is between 0.4 and 4 mM.[4]

Use in Cell Culture and Recombinant Protein Production

Due to its low toxicity towards eukaryotic cells, Pefabloc SC can be used in cell culture media
to prevent the proteolytic degradation of secreted recombinant proteins, thereby increasing the
final product yield.[1][3][4]

Inactivation of Proteinase K

In molecular biology applications, such as the preparation of chromosomal DNA in agarose
plugs for pulsed-field gel electrophoresis (PFGE), complete inactivation of Proteinase K is
crucial before subsequent enzymatic steps like restriction digestion.[1][7] Pefabloc SC can be
used to irreversibly inactivate Proteinase K.[7] A common protocol involves incubating the
agarose plugs in a solution containing 1 to 5 mM Pefabloc SC.[1]

Visualizations
Workflow for Pefabloc SC Stock Solution Preparation

Preparation Workflow
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Caption: Workflow for preparing a 100 mM Pefabloc SC stock solution.
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Mechanism of Serine Protease Inhibition by Pefabloc SC
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Caption: Covalent modification and inactivation of a serine protease by Pefabloc SC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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